![molecular formula C13H12N2O B1254600 3-ethyl-1H-pyrazolo[1,5-b]isoquinolin-9-one](/img/structure/B1254600.png)
3-ethyl-1H-pyrazolo[1,5-b]isoquinolin-9-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-ethyl-1H-pyrazolo[1,5-b]isoquinolin-9-one is a natural product found in Streptomyces griseocarneus with data available.
Scientific Research Applications
Synthesis Methodologies
A variety of synthesis methodologies have been developed to produce compounds structurally related to 3-ethyl-1H-pyrazolo[1,5-b]isoquinolin-9-one. These methodologies leverage 1,3-dipolar cycloaddition reactions, condensation reactions, and regioselective C-C coupling processes to generate diverse pyrazoloisoquinoline derivatives. For instance, Zhao et al. (2016) describe an efficient route for generating pyrazolo[5,1-a]isoquinolines via 1,3-dipolar cycloaddition, highlighting the versatility of base and reaction conditions in dictating product selectivity (Zhao et al., 2016). Similarly, Fan et al. (2015) achieved the synthesis of pyrazolo[5,1-a]isoquinolines through palladium-catalyzed Sonogashira coupling, followed by intramolecular alkyne hydroamination, showcasing a method for constructing these complex structures efficiently (Fan et al., 2015).
Spectral Properties and Potential Applications
The spectral properties of pyrazoloisoquinoline derivatives have been studied, revealing their potential applications in fields such as fluorescent markers and light shifters for biomedical applications. Galunov et al. (2003) investigated the spectral properties of new benzo[de]pyrazolo[5,1-a]isoquinolin-7-ones, finding that these compounds exhibit bright fluorescence across various mediums, which could be valuable for the development of fluorescent markers in biomedical research (Galunov et al., 2003).
Chemical Behavior and Derivative Synthesis
The reactivity of compounds related to this compound towards different reagents opens pathways for synthesizing a wide range of heterocyclic systems. Ibrahim et al. (2012) explored the chemical behavior of 3-(nitroacetyl)-1-ethyl-4-hydroxyquinolin-2(1H)-one with various reagents, leading to the synthesis of new pyrazolo[4,3-c]quinoline, pyrimido[5,4-c]quinoline, and other derivatives, demonstrating the compound's versatility in generating diverse heterocyclic structures (Ibrahim et al., 2012).
Properties
Molecular Formula |
C13H12N2O |
---|---|
Molecular Weight |
212.25 g/mol |
IUPAC Name |
3-ethyl-1H-pyrazolo[1,5-b]isoquinolin-9-one |
InChI |
InChI=1S/C13H12N2O/c1-2-9-8-14-15-12(9)7-10-5-3-4-6-11(10)13(15)16/h3-8,14H,2H2,1H3 |
InChI Key |
UZYOAABLDARZHO-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CNN2C1=CC3=CC=CC=C3C2=O |
synonyms |
3-ethyl-1H-pyrazolo(2,3-b)isoquinolin-9-one antibiotic APHE 1 APHE-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.